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Compound of Interest

Compound Name: 3-Bromoisoquinoline

Cat. No.: B184082 Get Quote

For laboratory professionals engaged in research and development, the safe handling of

chemical compounds is paramount. This guide provides immediate, essential safety protocols

and logistical plans for managing 3-Bromoisoquinoline, ensuring the well-being of personnel

and the integrity of research.

Compound Identification and Hazards

3-Bromoisoquinoline is a solid, white to light brown compound with the molecular formula

C₉H₆BrN.[1][2] It is classified as hazardous, and adherence to strict safety protocols is

mandatory.

Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.[1][3]

Skin Irritation (Category 2) Causes skin irritation.[1][3]

Serious Eye Damage (Category 1) Causes serious eye damage.[1][3]

Specific target organ toxicity — Single exposure

(Category 3)
May cause respiratory irritation.[1][3]
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Property Value

Molecular Weight 208.05 g/mol [1][2]

Melting Point 63-64 °C[2]

Boiling Point 316.3±15.0 °C (Predicted)[2]

Density 1.564±0.06 g/cm³ (Predicted)[2]

Appearance White to light brown solid[2]

Operational Plan: Handling Procedures
All handling of 3-Bromoisoquinoline must be conducted in a controlled environment, following

these step-by-step procedures to minimize exposure risk.

Engineering Controls:

Fume Hood: All weighing, handling of the solid, and preparation of solutions must be

performed in a certified chemical fume hood.[4]

Standard Operating Procedures:

Preparation: Before beginning work, ensure the fume hood is functioning correctly and the

work area is clean and uncluttered. Cover the work surface with disposable absorbent bench

paper.[4]

Donning Personal Protective Equipment (PPE): All required PPE must be worn before

handling the compound.

Weighing and Transfer:

Use an analytical balance within the fume hood.

Use anti-static weigh paper or a tared container to weigh the solid.

Handle the compound carefully with a spatula to avoid generating dust.[4]
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Solution Preparation:

If preparing a solution, slowly add the solid 3-Bromoisoquinoline to the solvent in an

appropriate container within the fume hood.

Ensure the container is capped when not in use.[4]

Post-Handling:

Clean all equipment used during the procedure.

Wipe down the work surface in the fume hood.

Dispose of all contaminated disposable materials as hazardous waste.

Wash hands thoroughly with soap and water after completing the work and before leaving

the laboratory.[3]

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory to prevent skin, eye, and respiratory exposure.
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PPE Category Item
Standard/Specificati

on
Purpose

Eye and Face

Protection
Safety Goggles ANSI Z87.1 compliant

Protects against

chemical splashes

and airborne particles.

[4]

Face Shield
To be worn over

safety goggles

Provides full-face

protection during

procedures with a

high risk of splashing

or aerosol generation.

[3]

Hand Protection
Chemical-Resistant

Gloves

Disposable nitrile

gloves

Prevents direct skin

contact with the

chemical. For

extended contact,

consult the glove

manufacturer's

resistance guide.[4]

Body Protection Laboratory Coat

Flame-resistant (e.g.,

Nomex® or 100%

cotton)

Protects skin and

personal clothing from

contamination. Must

be fully buttoned.[4]

Full-Length Pants N/A

Covers the lower body

to prevent skin

exposure.[4]

Closed-Toe Shoes
Made of a non-porous

material

Protects feet from

spills and falling

objects.[4]

Respiratory Protection Respirator NIOSH-approved with

appropriate cartridges

Required when

handling large

quantities or when

engineering controls

are insufficient to
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control airborne dust.

[4]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do so. Seek immediate medical

attention.[3][5]

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes. Remove all

contaminated clothing while rinsing. Wash the

area with soap and water. Seek medical

attention.[3][5]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Spill

Evacuate the area. Wear appropriate PPE.

Contain the spill using an inert absorbent

material (e.g., sand, vermiculite). Collect the

absorbed material into a sealed, labeled

container for hazardous waste disposal. Do not

let the product enter drains.[3]
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Disposal Plan
Proper disposal of 3-Bromoisoquinoline and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unused solid 3-Bromoisoquinoline, contaminated weigh paper, and

other solid materials in a dedicated, labeled hazardous waste container for halogenated

organic compounds.[6]

Liquid Waste: Solutions containing 3-Bromoisoquinoline should be collected in a separate,

labeled hazardous waste container for halogenated organic solvents.[6]

Contaminated PPE: Dispose of contaminated gloves, disposable lab coats, and other PPE in

a designated hazardous waste stream.[4]

Disposal Procedure:

Labeling: Ensure all waste containers are clearly and accurately labeled with the chemical

name and associated hazards.

Storage: Store sealed waste containers in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.[6]

Professional Disposal: Arrange for the pickup and disposal of the hazardous waste by a

certified environmental management company. Do not dispose of this chemical down the

drain or in regular trash.[4][6]

Workflow for Safe Handling of 3-Bromoisoquinoline
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Caption: Workflow for the safe handling of 3-Bromoisoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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